Cas no 2007931-04-4 (8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)-)

• Product Name: 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)-
• CAS No: 2007931-04-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD32068664
• CID: 5192632
• PubChem ID: 55296412
• Update Time: 2026-03-05

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)-
• endo-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
• (1R,3S,5S)-8-OXABICYCLO[3.2.1]OCTANE-3-CARBOXYLIC ACID
• Z3247759518
• MFCD32068664
• E80025
• Rel-(1R,5S)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
• E77447
• EN300-7434571
• (1R,3R,5S)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
• PS-18644
• Ethyl 3-amino-8-oxabicyclo3.2.1octane-3-carboxylate
• PS-19689
• AKOS006371513
• EN300-1722077
• 2007931-04-4
• (1S,5R)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
• (1R,5S)-8-oxabicyclo[3.2.1]octane-3-carboxylic acid
• (3-endo)-8-Oxabicyclo[3.2.1]octane-3-carboxylic acid
• exo-8-Oxabicyclo[3.2.1]octane-3-carboxylic acid

• MDL： MFCD32068664
• Inchi： 1S/C8H12O3/c9-8(10)5-3-6-1-2-7(4-5)11-6/h5-7H,1-4H2,(H,9,10)/t5-,6+,7-
• InChI Key： PQTLQJVGJFXEET-KVSKUHBBSA-N
• SMILES： C([C@H]1C[C@H]2CC[C@H](O2)C1)(=O)O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)-

Professional Introduction to Compound with CAS No. 2007931-04-4 and Product Name: 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo)

8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo), identified by the Chemical Abstracts Service Number (CAS No.) 2007931-04-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This bicyclic lactone derivative features a seven-membered oxygen-containing ring fused to a cyclohexane moiety, presenting a versatile scaffold for the development of novel pharmacological agents. The (3-endo) configuration specifically denotes the spatial arrangement of substituents around the oxabicyclo framework, which is critical for determining its biological activity and interaction with biological targets.

The significance of 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo) lies in its potential as a building block for drug discovery. The rigid bicyclic core provides structural stability, while the carboxylic acid functionality at the 3-position offers opportunities for further derivatization through esterification, amidation, or other chemical modifications. These attributes make it an attractive candidate for designing molecules with specific biological properties, such as enzyme inhibition or receptor binding.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer progression and inflammation. The unique scaffold of 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo) has been explored in several preclinical studies as a potential lead compound for modulating key metabolic pathways. For instance, researchers have investigated its ability to interact with cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins—mediators of pain and inflammation. Preliminary findings suggest that derivatives of this compound may exhibit selective COX inhibition without the gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The (3-endo) configuration of 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid is particularly noteworthy because it influences the compound's solubility, bioavailability, and metabolic stability. Computational modeling studies have demonstrated that this stereochemistry enhances binding affinity to certain protein targets by optimizing van der Waals interactions and hydrogen bonding networks. Such insights are invaluable for rational drug design, allowing chemists to fine-tune the molecular structure to maximize pharmacological efficacy.

Moreover, the oxabicyclo framework of 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid has been explored in the context of antimicrobial applications. Recent research has highlighted its potential as a scaffold for developing novel antibiotics against multidrug-resistant bacterial strains. The rigid bicyclic structure disrupts bacterial cell wall synthesis or membrane integrity, while the carboxylic acid group facilitates interactions with bacterial enzymes essential for survival. This dual functionality has led to promising results in vitro, with some derivatives showing potent activity against Gram-positive and Gram-negative pathogens.

The synthesis of 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid presents both challenges and opportunities for organic chemists. Traditional synthetic routes involve multi-step cascades starting from readily available precursors such as cyclopentene derivatives or dihydrofurans. Advances in catalytic methods have enabled more efficient and scalable production processes, including transition-metal-catalyzed cyclizations and asymmetric hydrogenations that preserve the desired stereochemistry at critical junctures in the synthetic pathway.

In conclusion, 8-Oxabicyclo[3.2.1]octane-3-carboxylic acid, (3-endo) (CAS No.: 2007931-04-4) represents a structurally intriguing compound with broad applications in medicinal chemistry and chemical biology. Its unique scaffold offers a versatile platform for designing molecules with therapeutic potential across multiple disease areas, including cancer, inflammation, and infectious diseases. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound and its derivatives, underscoring its importance as a valuable tool in modern drug discovery.